Cas no 899753-25-4 (N-(2-methoxyphenyl)methyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)
N-(2-methoxyphenyl)methyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(2-methoxyphenyl)methyl]-2-(3-naphthalen-1-yl-6-oxopyridazin-1-yl)acetamide
- 1(6H)-Pyridazineacetamide, N-[(2-methoxyphenyl)methyl]-3-(1-naphthalenyl)-6-oxo-
- N-(2-methoxyphenyl)methyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
-
- Inchi: 1S/C24H21N3O3/c1-30-22-12-5-3-8-18(22)15-25-23(28)16-27-24(29)14-13-21(26-27)20-11-6-9-17-7-2-4-10-19(17)20/h2-14H,15-16H2,1H3,(H,25,28)
- InChI Key: VYAZEDFTIXBRMB-UHFFFAOYSA-N
- SMILES: C1(C2=C3C(C=CC=C3)=CC=C2)=NN(CC(NCC2=CC=CC=C2OC)=O)C(=O)C=C1
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- pka: 14.30±0.46(Predicted)
N-(2-methoxyphenyl)methyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2774-1843-2μmol |
N-[(2-methoxyphenyl)methyl]-2-[3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
899753-25-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2774-1843-5μmol |
N-[(2-methoxyphenyl)methyl]-2-[3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
899753-25-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2774-1843-10μmol |
N-[(2-methoxyphenyl)methyl]-2-[3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
899753-25-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2774-1843-20μmol |
N-[(2-methoxyphenyl)methyl]-2-[3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
899753-25-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2774-1843-1mg |
N-[(2-methoxyphenyl)methyl]-2-[3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
899753-25-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2774-1843-2mg |
N-[(2-methoxyphenyl)methyl]-2-[3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
899753-25-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2774-1843-3mg |
N-[(2-methoxyphenyl)methyl]-2-[3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
899753-25-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2774-1843-4mg |
N-[(2-methoxyphenyl)methyl]-2-[3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
899753-25-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2774-1843-5mg |
N-[(2-methoxyphenyl)methyl]-2-[3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
899753-25-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2774-1843-10mg |
N-[(2-methoxyphenyl)methyl]-2-[3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide |
899753-25-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2-methoxyphenyl)methyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on N-(2-methoxyphenyl)methyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
Comprehensive Overview of N-(2-methoxyphenyl)methyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899753-25-4)
The compound N-(2-methoxyphenyl)methyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899753-25-4) is a specialized organic molecule with a unique structural framework. Its intricate design combines a naphthalene moiety with a pyridazine core, linked via an acetamide bridge. This configuration has garnered significant interest in pharmaceutical and materials science research due to its potential applications in drug discovery and functional materials. The presence of the methoxyphenyl group further enhances its versatility, making it a subject of ongoing studies in targeted therapeutic development.
Recent trends in scientific literature highlight a growing focus on heterocyclic compounds like N-(2-methoxyphenyl)methyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide. Researchers are particularly interested in its potential role as a kinase inhibitor or enzyme modulator, given its structural similarity to bioactive molecules. The compound's CAS No. 899753-25-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry. Additionally, its naphthalene component aligns with current investigations into polycyclic aromatic hydrocarbons (PAHs) for optoelectronic applications, bridging the gap between life sciences and advanced materials.
From a synthetic chemistry perspective, the preparation of N-(2-methoxyphenyl)methyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide involves multi-step organic transformations. Key challenges include the regioselective functionalization of the pyridazine ring and the efficient coupling of the naphthalene unit. Modern techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to optimize its production. These methodologies are often queried in search engines by synthetic chemists seeking protocol refinements for CAS No. 899753-25-4 derivatives.
The physicochemical properties of N-(2-methoxyphenyl)methyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide contribute to its research appeal. Its moderate lipophilicity, influenced by the methoxyphenyl and naphthalene groups, suggests favorable membrane permeability—a critical factor in drug design. Computational studies using molecular docking tools frequently reference this compound when modeling interactions with biological targets. Such analyses dominate AI-driven research queries, as scientists explore structure-activity relationships for novel therapeutics.
In material science contexts, the conjugated system of N-(2-methoxyphenyl)methyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide offers intriguing electronic properties. The naphthalen-1-yl segment's planar structure enables π-π stacking, a feature exploited in organic semiconductors. Recent patent filings related to OLED materials and photovoltaic devices occasionally cite derivatives of CAS No. 899753-25-4, aligning with green energy initiatives that prioritize sustainable material innovation.
Quality control and analytical characterization of N-(2-methoxyphenyl)methyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide rely on advanced techniques like HPLC-MS and NMR spectroscopy. These methods verify the purity of CAS No. 899753-25-4 batches, ensuring reproducibility in research applications. Laboratory supply platforms often feature this compound in their catalogs, with product listings optimized for search terms such as "high-purity pyridazine derivatives" or "naphthalene-containing acetamides," reflecting market demand.
Future research directions for N-(2-methoxyphenyl)methyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide may explore its bioisosteric replacements or prodrug formulations to enhance bioavailability. The compound's dihydropyridazin-1-yl scaffold presents opportunities for structural diversification, a topic gaining traction in fragment-based drug discovery circles. As AI-assisted molecular design grows, computational predictions about CAS No. 899753-25-4 analogs will likely influence synthetic priorities, merging traditional chemistry with machine learning approaches.
899753-25-4 (N-(2-methoxyphenyl)methyl-2-3-(naphthalen-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)